Cas no 2639449-97-9 (4-aminopyrazolo1,5-a1,3,5triazine-7-carboxylic acid)

• Product Name: 4-aminopyrazolo1,5-a1,3,5triazine-7-carboxylic acid
• CAS No: 2639449-97-9
• MF: C₆H₅N₅O₂
• MW: 179.136199712753
• MDL: MFCD34620628
• CID: 5109710
• PubChem ID: 165902089
• Update Time: 2025-05-23

4-aminopyrazolo1,5-a1,3,5triazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]-1,3,5-triazine-7-carboxylic acid, 4-amino-
• 4-aminopyrazolo1,5-a1,3,5triazine-7-carboxylic acid

• MDL： MFCD34620628
• Inchi： 1S/C6H5N5O2/c7-6-9-2-8-4-1-3(5(12)13)10-11(4)6/h1-2H,(H,12,13)(H2,7,8,9)
• InChI Key： GHITZCQJBPBLKC-UHFFFAOYSA-N
• SMILES： N12N=C(C(O)=O)C=C1N=CN=C2N

Additional information on 4-aminopyrazolo1,5-a1,3,5triazine-7-carboxylic acid

Recent Advances in the Study of 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylic acid (CAS: 2639449-97-9)

The compound 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylic acid (CAS: 2639449-97-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is particularly notable for its role as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors and antiviral agents. Recent studies have explored its utility in drug discovery, focusing on its structural versatility and pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy as a building block for the development of selective kinase inhibitors. Researchers demonstrated that derivatives of 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylic acid exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in derivatives with improved selectivity and reduced off-target effects.

In addition to its applications in oncology, recent research has explored the antiviral potential of this compound. A preprint article from BioRxiv (2024) reported that certain analogs of 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylic acid displayed inhibitory effects against RNA-dependent RNA polymerase (RdRp) of SARS-CoV-2. The study employed molecular docking and in vitro assays to validate the compound's mechanism of action, suggesting its potential as a lead candidate for future antiviral drug development.

Another significant advancement involves the compound's role in fragment-based drug discovery (FBDD). A collaborative study between academic and industrial researchers (published in ACS Chemical Biology, 2023) utilized 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylic acid as a core fragment to design novel allosteric modulators for G-protein-coupled receptors (GPCRs). The research team employed nuclear magnetic resonance (NMR) and X-ray crystallography to elucidate the fragment's binding mode, paving the way for the development of next-generation GPCR-targeted therapeutics.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. A recent review in Expert Opinion on Drug Discovery (2024) emphasized the need for further studies to address issues such as metabolic stability and oral bioavailability. Nevertheless, the versatility of 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylic acid continues to make it a valuable tool in medicinal chemistry, with ongoing research exploring its applications in neurodegenerative diseases and autoimmune disorders.

In conclusion, the compound 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylic acid (CAS: 2639449-97-9) represents a promising scaffold for drug discovery, with recent studies highlighting its potential in kinase inhibition, antiviral therapy, and GPCR modulation. Future research should focus on overcoming its pharmacological limitations while expanding its therapeutic applications.